Cas no 2877750-74-6 (1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one)

• Product Name: 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one
• CAS No: 2877750-74-6
• MF: C₁₆H₁₄F₄N₄O
• MW: 354.302176952362
• CID: 5330106
• PubChem ID: 165435177
• Update Time: 2025-10-29

1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS040863244
• F6751-4519
• 2877750-74-6
• 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one
• 1-[(4-Fluorophenyl)methyl]-4-[4-(trifluoromethyl)-2-pyrimidinyl]-2-piperazinone

• Inchi： 1S/C16H14F4N4O/c17-12-3-1-11(2-4-12)9-23-7-8-24(10-14(23)25)15-21-6-5-13(22-15)16(18,19)20/h1-6H,7-10H2
• InChI Key： XQVOHBLJPZSTHW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2=NC=CC(C(F)(F)F)=N2)CC1=O

Computed Properties

• Exact Mass: 354.11037373g/mol
• Monoisotopic Mass: 354.11037373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.5±60.0 °C(Predicted)
• pka: 0.38±0.40(Predicted)

Additional information on 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one

Introduction to 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one (CAS No. 2877750-74-6)

1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2877750-74-6, represents a convergence of fluorinated aromatic rings and heterocyclic structures, making it a promising candidate for further exploration in medicinal chemistry. The presence of both fluorine and trifluoromethyl substituents in its molecular framework suggests potential advantages in terms of metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of novel therapeutic agents.

The molecular architecture of this compound consists of a piperazine core linked to a 4-fluorophenylmethyl group and a 4-(trifluoromethyl)pyrimidin-2-yl moiety. Piperazine derivatives are well-documented for their versatility in drug development, often serving as key pharmacophores in antipsychotics, antihistamines, and antiparasitic agents. The incorporation of fluorine atoms into the phenyl ring enhances the compound's electronic properties, potentially influencing its interactions with biological targets. Moreover, the trifluoromethyl group is frequently employed in medicinal chemistry to improve pharmacokinetic profiles, including bioavailability and resistance to enzymatic degradation.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological activity of such complex molecules. The structural features of 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one make it an attractive scaffold for designing molecules with enhanced binding affinity to protein targets. For instance, studies have demonstrated that fluorinated piperazine derivatives exhibit improved solubility and reduced toxicity compared to their non-fluorinated counterparts. This has spurred interest in exploring its potential as a lead compound for the development of new therapeutic agents.

In the context of contemporary drug discovery, the synthesis and optimization of heterocyclic compounds remain a cornerstone of medicinal chemistry research. The pyrimidinyl moiety in this compound is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological significance. Pyrimidines are fundamental components of nucleic acids and serve as precursors for numerous pharmacologically active compounds. By integrating a pyrimidine ring with a piperazine core and a fluorinated phenyl group, researchers aim to create molecules that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine's unique electronic properties allow it to modulate the pharmacokinetic behavior of drugs significantly. For example, C-F bonds exhibit high bond dissociation energies, contributing to metabolic stability, while fluorine's electronegativity can influence hydrogen bonding interactions with biological targets. In the case of 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one, the strategic placement of fluorine atoms may enhance its binding affinity to enzymes or receptors involved in disease pathways. This has led to increased interest in fluorinated compounds as candidates for clinical development.

Current research efforts are focused on leveraging structural insights gained from computational modeling to guide synthetic strategies for optimizing bioactivity. Techniques such as molecular docking and quantum mechanical calculations have been instrumental in predicting how modifications to the core structure of this compound might affect its biological profile. For instance, studies have explored the impact of varying substituents on the piperazine ring or introducing additional functional groups at different positions within the molecule. Such investigations aim to identify analogs with improved efficacy and reduced side effects.

The intersection of organic synthesis and biochemistry has opened new avenues for developing innovative therapeutic strategies. The synthesis of complex molecules like 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one requires meticulous attention to reaction conditions and purification techniques to ensure high yields and purity. Advances in synthetic methodologies have enabled chemists to construct intricate molecular frameworks with precision, facilitating the exploration of novel chemical space for drug discovery.

Biological evaluation plays a pivotal role in determining the potential therapeutic value of such compounds. Initial studies have suggested that derivatives similar to 1-[(4-fluorophenyl)methyl]-4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-2-one may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. Further preclinical investigations are warranted to elucidate their mechanism(s) of action and assess their safety profiles. These studies will provide critical insights into whether this compound or its analogs can progress into clinical trials as potential treatments for unmet medical needs.

The broader implications of this research extend beyond individual compounds; they contribute to our understanding of how structural modifications can influence biological activity at a molecular level. Such knowledge is essential for developing rational drug design approaches that accelerate the discovery process while minimizing costs associated with traditional trial-and-error methods.